Cas no 2224342-76-9 (5-Chloro-6-fluoro-n-{2-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethyl}pyridine-3-carboxamide)

• Product Name: 5-Chloro-6-fluoro-n-{2-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethyl}pyridine-3-carboxamide
• CAS No: 2224342-76-9
• MF: C₁₄H₁₅ClFN₃OS
• MW: 327.804804086685
• CID: 5410805
• PubChem ID: 136562388
• Update Time: 2025-05-17

5-Chloro-6-fluoro-n-{2-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-fluoro-N-[2-(2-propan-2-yl-1,3-thiazol-4-yl)ethyl]pyridine-3-carboxamide
• AKOS034086824
• Z2941714931
• 5-chloro-6-fluoro-n-{2-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethyl}pyridine-3-carboxamide
• 2224342-76-9
• EN300-26605542
• 5-Chloro-6-fluoro-n-{2-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethyl}pyridine-3-carboxamide

• Inchi： 1S/C14H15ClFN3OS/c1-8(2)14-19-10(7-21-14)3-4-17-13(20)9-5-11(15)12(16)18-6-9/h5-8H,3-4H2,1-2H3,(H,17,20)
• InChI Key： UBVYUMRAFDVAHU-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(NCCC1=CSC(C(C)C)=N1)=O)F

Computed Properties

• Exact Mass: 327.0608391g/mol
• Monoisotopic Mass: 327.0608391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.1Ų

Additional information on 5-Chloro-6-fluoro-n-{2-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethyl}pyridine-3-carboxamide

5-Chloro-6-fluoro-n-{2-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethyl}pyridine-3-carboxamide: A Comprehensive Overview

5-Chloro-6-fluoro-n-{2-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethyl}pyridine-3-carboxamide is a highly specialized organic compound with the CAS number No. 2224342-76-9. This compound belongs to the class of pyridine carboxamides and features a unique combination of functional groups that contribute to its distinctive chemical properties. The molecule incorporates a pyridine ring substituted with chlorine and fluorine atoms at the 5 and 6 positions, respectively, which are known to enhance its electronic properties and reactivity. Additionally, the compound contains a thiazole ring system, which is further substituted with an isopropyl group, adding complexity and potential bioactivity to the molecule.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules. Researchers have employed various strategies, including multi-component reactions and transition-metal-catalyzed processes, to synthesize 5-Chloro-6-fluoro-n-{2-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethyl}pyridine-3-carboxamide. These methods not only ensure high yields but also allow for fine-tuning of the compound's structure to optimize its desired properties. For instance, studies have shown that the substitution pattern on the pyridine ring significantly influences the compound's solubility and bioavailability, making it a promising candidate for drug development.

The thiazole moiety in this compound plays a crucial role in its pharmacological activity. Thiazoles are known for their ability to interact with various biological targets, such as enzymes and receptors. Recent research has highlighted the potential of 5-Chloro-6-fluoro-n-{2-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethyl}pyridine-3-carboxamide as an inhibitor of key enzymes involved in metabolic disorders. For example, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against cAMP-dependent protein kinase, which is implicated in conditions like diabetes and obesity.

Moreover, the fluorine substitution at the 6-position of the pyridine ring enhances the compound's lipophilicity, which is critical for its ability to cross biological membranes. This property has been leveraged in designing drug delivery systems where efficient cellular uptake is essential. Preliminary in vitro studies have shown that 5-Chloro... demonstrates selective cytotoxicity against cancer cell lines, suggesting its potential as an anticancer agent.

In terms of applications, 5-Chloro... has garnered attention in both pharmaceutical and agrochemical industries. Its ability to modulate enzyme activity makes it a valuable tool for developing novel therapeutics. Additionally, recent explorations into its use as a herbicide have revealed promising results, particularly in controlling resistant weed species.

From a structural perspective, the molecule's rigidity and conjugation provide stability while maintaining reactivity. The interplay between the pyridine carboxamide group and the thiazole ring creates a unique electronic environment that can be exploited for various applications. For instance, researchers have investigated its potential as a building block for constructing advanced materials with tailored electronic properties.

In conclusion, 5-Chloro... represents a significant advancement in modern organic chemistry. Its versatile structure and diverse functional groups make it a valuable compound for both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.